Cas no 365542-45-6 (4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride)

• Product Name: 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride
• CAS No: 365542-45-6
• MF: C₃₅H₃₂Cl₂N₂O₂
• MW: 583.546787261963
• MDL: MFCD12546750
• CID: 1476195
• PubChem ID: 46735351
• Update Time: 2025-05-20

4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-{2-Methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] quinoline dihydrochloride
• Quinoline<wbr>
• LogP
• C35H32CL2N2O2
• 365542-45-6
• 4-[2-[4-[2-methoxy-5-[2-(4-quinolyl)ethyl]phenoxy]phenyl]ethyl]quinoline dihydrochloride
• 4-[2-(4-Methoxy-3-{4-[2-(quinolin-4-yl)ethyl]phenoxy}phenyl)ethyl]quinoline dihydrochloride
• AKOS025213575
• 4-[2-[4-[2-methoxy-5-(2-quinolin-4-ylethyl)phenoxy]phenyl]ethyl]quinoline;dihydrochloride
• MFCD12546750
• 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride

• MDL： MFCD12546750
• Inchi： 1S/C35H30N2O2.2ClH/c1-38-34-19-14-26(11-16-28-21-23-37-33-9-5-3-7-31(28)33)24-35(34)39-29-17-12-25(13-18-29)10-15-27-20-22-36-32-8-4-2-6-30(27)32;;/h2-9,12-14,17-24H,10-11,15-16H2,1H3;2*1H
• InChI Key： MXKLHMQIPXRKCL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC(=CC=1)CCC1C=CN=C2C=CC=CC=12)C1=C(C=CC(=C1)CCC1C=CN=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 582.18436
• Monoisotopic Mass: 582.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• PSA: 44.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride

Comprehensive Overview of 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride (CAS No. 365542-45-6)

The compound 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride, with CAS No. 365542-45-6, is a sophisticated quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a methoxy-substituted phenoxy group and a quinoline ethyl backbone, makes it a subject of interest for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its unique binding properties and its role in modulating specific biological pathways.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in medicinal chemistry. 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride stands out due to its dual hydrochloride salt form, which enhances its solubility and bioavailability. This characteristic is critical for formulations targeting central nervous system (CNS) disorders and inflammatory conditions, areas where quinoline derivatives have shown promise. The compound's CAS No. 365542-45-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the compound's potential as a kinase inhibitor. Kinases play a pivotal role in cell signaling, and their dysregulation is linked to various diseases, including cancer and autoimmune disorders. The methoxy-phenoxy-quinoline scaffold of this compound suggests it could interact with kinase domains, making it a candidate for targeted therapy. This aligns with the growing trend of personalized medicine, where molecules like 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride are tailored to individual patient profiles.

Another area of interest is the compound's potential in neuroprotective applications. With the rise of neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring quinoline derivatives for their ability to cross the blood-brain barrier (BBB) and exert therapeutic effects. The dihydrochloride salt form of this compound may improve its pharmacokinetics, addressing one of the major challenges in CNS drug development. This has led to increased searches for CAS No. 365542-45-6 in conjunction with terms like "neurodegeneration" and "BBB permeability."

The synthesis and characterization of 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride also highlight its importance in process chemistry. Optimizing the yield and purity of such complex molecules is a key focus for pharmaceutical manufacturers. The compound's CAS No. 365542-45-6 is often referenced in patents and technical literature, underscoring its commercial and academic value. Additionally, its structural analogs are being investigated for their efficacy in antiviral therapies, a hot topic in the wake of global health crises.

From a green chemistry perspective, the production of quinoline-based compounds like this one is being scrutinized for its environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. The methoxy and quinoline functional groups in 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride offer opportunities for catalytic transformations, aligning with the industry's shift toward eco-friendly practices.

In summary, 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Dihydrochloride (CAS No. 365542-45-6) is a multifaceted compound with broad implications in drug development, neuroscience, and sustainable chemistry. Its unique molecular architecture and pharmacological potential make it a standout subject in contemporary research, driving both scientific inquiry and industrial innovation.